6-O-trans-p-Coumaroylshanzhiside methyl ester
6-O-trans-p-Coumaroylshanzhiside methyl ester
Brand Name:
Vulcanchem
CAS No.:
1246012-26-9
VCID:
VC0221372
InChI:
InChI=1S/C26H32O13/c1-26(34)9-15(37-17(29)8-5-12-3-6-13(28)7-4-12)18-14(23(33)35-2)11-36-24(19(18)26)39-25-22(32)21(31)20(30)16(10-27)38-25/h3-8,11,15-16,18-22,24-25,27-28,30-32,34H,9-10H2,1-2H3/b8-5+/t15-,16-,18+,19-,20-,21+,22-,24+,25+,26+/m1/s1
SMILES:
CC1(CC(C2C1C(OC=C2C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C=CC4=CC=C(C=C4)O)O
Molecular Formula:
C26H32O13
Molecular Weight:
0
6-O-trans-p-Coumaroylshanzhiside methyl ester
CAS No.: 1246012-26-9
Main Products
VCID: VC0221372
Molecular Formula: C26H32O13
Molecular Weight: 0
| CAS No. | 1246012-26-9 |
|---|---|
| Product Name | 6-O-trans-p-Coumaroylshanzhiside methyl ester |
| Molecular Formula | C26H32O13 |
| Molecular Weight | 0 |
| IUPAC Name | methyl (1S,4aS,5R,7S,7aS)-7-hydroxy-5-[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylate |
| Standard InChI | InChI=1S/C26H32O13/c1-26(34)9-15(37-17(29)8-5-12-3-6-13(28)7-4-12)18-14(23(33)35-2)11-36-24(19(18)26)39-25-22(32)21(31)20(30)16(10-27)38-25/h3-8,11,15-16,18-22,24-25,27-28,30-32,34H,9-10H2,1-2H3/b8-5+/t15-,16-,18+,19-,20-,21+,22-,24+,25+,26+/m1/s1 |
| SMILES | CC1(CC(C2C1C(OC=C2C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C=CC4=CC=C(C=C4)O)O |
| Appearance | Powder |
| Synonyms | 6-O-trans-p-Coumaroylshanzhiside methyl ester |
| PubChem Compound | 91895356 |
| Last Modified | Nov 17 2021 |
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